Cas no 1340084-65-2 (2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide)

• Product Name: 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide
• CAS No: 1340084-65-2
• MF: C₁₀H₁₇IN₄O
• MW: 336.172653913498
• CID: 5972171
• PubChem ID: 64430531
• Update Time: 2025-07-20

2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-hexanamide, α-amino-4-iodo-α-methyl-
• 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide
• CS-0292394
• AKOS013753825
• 1340084-65-2
• EN300-1140039

• Inchi： 1S/C10H17IN4O/c1-10(13,9(12)16)4-2-3-5-15-7-8(11)6-14-15/h6-7H,2-5,13H2,1H3,(H2,12,16)
• InChI Key： RMLNNCZCKOTAHQ-UHFFFAOYSA-N
• SMILES： N1(CCCCC(N)(C)C(N)=O)C=C(I)C=N1

Computed Properties

• Exact Mass: 336.04471g/mol
• Monoisotopic Mass: 336.04471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 482.7±45.0 °C(Predicted)
• pka: 15.98±0.50(Predicted)

Additional information on 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide

Introduction to 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide (CAS No. 1340084-65-2)

2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1340084-65-2, represents a novel molecular entity with a unique structural framework that combines an amide functional group, a pyrazole moiety, and an iodinated aromatic ring. Such structural features make it a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting various biological pathways and diseases.

The molecular structure of 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide consists of a hexanamide backbone substituted with a pyrazole ring at the 6-position and an iodine atom at the 4-position of the pyrazole. The presence of the iodine atom introduces a potential site for further functionalization or interaction with biological targets, while the amide group provides a hinge for modulating solubility and bioavailability. These characteristics make it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their diverse biological activities. Pyrazoles are known for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The introduction of an iodine atom into the pyrazole ring enhances its reactivity, enabling further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to generate novel analogs with improved pharmacological properties.

The 2-methylhexanamide portion of the compound contributes to its lipophilicity, which is a critical factor in determining drug absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning the alkyl chain length and substitution patterns, researchers can optimize the compound's pharmacokinetic behavior to enhance its therapeutic efficacy. This flexibility makes 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide a valuable scaffold for designing next-generation pharmaceuticals.

Recent studies have highlighted the potential of iodinated pyrazoles in medicinal chemistry due to their ability to interact with biological targets through both hydrophobic and hydrophilic interactions. The iodine atom can serve as a handle for binding to proteins or enzymes via halogen bonding, a non-covalent interaction that has been increasingly recognized for its role in drug design. Additionally, the amide group can participate in hydrogen bonding networks, further stabilizing interactions with biological receptors.

The synthesis of 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the amide bond, functionalization of the pyrazole ring with an iodine substituent, and subsequent alkylation or acylation to introduce the hexanamide moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for preclinical and clinical studies.

In the realm of drug discovery, 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide holds promise as a lead compound or intermediate for developing novel therapeutics. Its structural features suggest potential activity against diseases such as cancer, where halogenated heterocycles have shown significant promise. For instance, compounds containing iodinated pyrazoles have been investigated for their ability to inhibit kinases or other enzymes involved in tumor growth and progression. Furthermore, its amide functionality could be exploited to design prodrugs that enhance bioavailability or targeted delivery systems.

One of the most exciting aspects of 2-amino-6-(4-iodo-1H-pyrazol-1-yl)-2-methylhexanamide is its versatility in chemical modification. The presence of both reactive sites—the iodine atom on the pyrazole ring and the amide group—allows for diverse derivatization strategies. Researchers can introduce additional functional groups or linkers to explore new pharmacological profiles or improve pharmacokinetic properties. This adaptability makes it an ideal candidate for high-throughput screening campaigns aimed at identifying novel drug candidates.

The growing body of literature on halogenated heterocycles underscores their importance in modern drug discovery. Iodinated compounds have been successfully incorporated into numerous approved drugs due to their ability to enhance binding affinity and metabolic stability. The unique electronic properties of iodine allow it to form strong interactions with biological targets while also serving as a versatile handle for further chemical manipulation. As such, 2-amino-6-(4-iodo-1H-pyrazol -1 -yl)-2-methylhexanamide represents an exciting opportunity for researchers seeking to develop innovative therapeutic agents.

In conclusion, 2-amino -6-(4 -iodo - 1 H -pyrazol - 1 -yl) - 2 -methylhexanamide (CAS No . 1340084 -65 - 2 ) is a structurally complex organic compound with significant potential in pharmaceutical research . Its unique combination of functional groups , including an amide , a pyrazole ring , and an iodine substituent , makes it a versatile scaffold for designing novel therapeutics . Recent advances in synthetic chemistry and medicinal biology have positioned this compound as a promising candidate for further exploration in drug discovery , particularly against diseases such as cancer . As research continues , we can expect to see more applications of this innovative molecule in developing next-generation pharmaceuticals . p >